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Compound of Interest

N-(4-
Compound Name: fluorophenyl)cyclohexanecarboxa
mide
Cat. No.: B312733
\ v

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance on the safe handling, personal
protective equipment (PPE), and disposal of N-(4-fluorophenyl)cyclohexanecarboxamide.
The information is compiled from safety data for structurally related compounds, as a specific
Safety Data Sheet (SDS) for N-(4-fluorophenyl)cyclohexanecarboxamide is not publicly
available. Therefore, a thorough risk assessment should be conducted before commencing any
work with this chemical.

Physicochemical Data

A summary of the known quantitative data for N-(4-fluorophenyl)cyclohexanecarboxamide is
presented below.

Property Value Source
Molecular Formula Ci3HieFNO [1][2]13]
Molecular Weight 221.27 g/mol [1112][3]

Note: No specific toxicological data (e.g., LD50, exposure limits) for N-(4-
fluorophenyl)cyclohexanecarboxamide was found in the public domain.
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Given the absence of specific hazard information, a cautious approach is mandatory. The
following procedural steps are based on best practices for handling research chemicals with
unknown toxicity.

Engineering Controls

» Ventilation: Always handle N-(4-fluorophenyl)cyclohexanecarboxamide in a certified
chemical fume hood to minimize inhalation exposure.[4][5][6] Facilities should be equipped
with an eyewash station and a safety shower in close proximity to the handling area.[4][5][6]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling N-(4-
fluorophenyl)cyclohexanecarboxamide.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b312733?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/99445.pdf
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/20244.pdf
https://pim-resources.coleparmer.com/sds/99445.pdf
https://www.fishersci.com/store/msds?partNumber=SB02037EA&productDescription=4-%284-CHLOROPHENYL%29CYCLOH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/20244.pdf
https://www.benchchem.com/product/b312733?utm_src=pdf-body
https://www.benchchem.com/product/b312733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b312733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Safety Operating Guide

Check Availability & Pricing

Body Part PPE Recommendation Rationale and Source
To prevent skin contact. For
dry solids, nitrile, neoprene, or

o butyl rubber gloves are
Nitrile or neoprene gloves.[7] ]

Hands 8] generally suitable.[8] Always
inspect gloves for integrity
before use and wash hands
thoroughly after removal.

Chemical safety goggles with To protect against dust

side shields.[4][7] A face shield  particles and potential
Eyes/Face ) )

should be worn if there is a splashes. Standard safety

significant risk of splashing.[7] glasses are not sufficient.[7]

Alab coat is mandatory. For

larger quantities or procedures

with a higher risk of To protect skin and personal
Body

contamination, chemical-
resistant coveralls are

recommended.[9]

clothing from contamination.

Respiratory

For routine handling in a fume
hood, respiratory protection
may not be required. If there is
a risk of generating dust
outside of a fume hood, a
NIOSH-approved N-95 or
higher particulate respirator
should be used.[10]

To prevent inhalation of

airborne particles.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

e Weighing and Transfer: Conduct all weighing and transfers of the solid material within a

chemical fume hood or a glove box to contain any dust.
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o Spill Management: In case of a small spill, carefully sweep up the solid material, avoiding
dust generation, and place it into a sealed container for disposal.[4][8] For larger spills,
evacuate the area and follow your institution's emergency procedures.

o Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[8][11] Wash hands
thoroughly with soap and water after handling the compound, even if gloves were worn.[11]

Disposal Plan

All waste containing N-(4-fluorophenyl)cyclohexanecarboxamide must be treated as
hazardous waste.

o Waste Collection:

o Solid Waste: Collect all contaminated solid waste, including disposable PPE (gloves, etc.),
weighing paper, and any spilled material, in a dedicated, clearly labeled, and sealed
hazardous waste container.

o Unused Compound: The original container with any remaining compound should be
disposed of as hazardous waste. Do not attempt to wash it down the drain.

o Container Labeling: Label the waste container clearly with "Hazardous Waste" and the full
chemical name: "N-(4-fluorophenyl)cyclohexanecarboxamide".

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, awaiting pickup by a certified hazardous waste disposal service.

e Regulatory Compliance: All waste disposal must be carried out in accordance with local,
state, and federal regulations.[4][12] Consult your institution's Environmental Health and
Safety (EHS) department for specific guidance.

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling of N-(4-
fluorophenyl)cyclohexanecarboxamide, from preparation to disposal.
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Caption: Workflow for safe handling of N-(4-fluorophenyl)cyclohexanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling N-(4-
fluorophenyl)cyclohexanecarboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b312733#personal-protective-equipment-for-handling-
n-4-fluorophenyl-cyclohexanecarboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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